Cas no 16151-41-0 (Ethyl 2-methyl-6-oxoheptanoate)

• Product Name: Ethyl 2-methyl-6-oxoheptanoate
• CAS No: 16151-41-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 2780407
• PubChem ID: 12561299
• Update Time: 2025-04-21

Ethyl 2-methyl-6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID00502599
• ETHYL 2-METHYL-6-OXOHEPTANOATE
• 16151-41-0
• Ethyl 2-methyl-6-oxoheptanoate

• Inchi： 1S/C10H18O3/c1-4-13-10(12)8(2)6-5-7-9(3)11/h8H,4-7H2,1-3H3
• InChI Key： CADUAFULIPLANC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CCCC(C)=O)=O

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų